Cas no 756842-73-6 (2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide)

• Product Name: 2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide
• CAS No: 756842-73-6
• MF: C₂₀H₁₈N₂O₂S
• MW: 350.434123516083
• CID: 6265313
• PubChem ID: 2127615
• Update Time: 2025-05-25

2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590266
• Z29919181
• 2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide
• starbld0007088
• 756842-73-6
• N-[4-(4-methylphenoxy)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS034113717

• Inchi： 1S/C20H18N2O2S/c1-14-5-9-16(10-6-14)24-17-11-7-15(8-12-17)22-19(23)18-4-3-13-21-20(18)25-2/h3-13H,1-2H3,(H,22,23)
• InChI Key： QHJKJAHHDVREOZ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C=CC(=CC=1)OC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 350.10889899g/mol
• Monoisotopic Mass: 350.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 76.5Ų

Additional information on 2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide

2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide: A Comprehensive Overview

The compound 756842-73-6, also known as 2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, biological effects, and the latest research findings.

2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide is a derivative of nicotinamide, a well-known precursor to nicotinamide adenine dinucleotide (NAD+), which plays a crucial role in cellular metabolism. The molecule incorporates a methylthio group at the 2-position of the nicotinamide ring and a p-tolyloxy substituent on the phenyl group attached to the nitrogen atom. These substituents significantly influence the compound's pharmacokinetic properties, including its solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the potential of 756842-73-6 as a modulator of cellular energy metabolism. Researchers have demonstrated that this compound can enhance NAD+ levels in vitro, which is a critical factor in maintaining cellular homeostasis and combating oxidative stress. Furthermore, preclinical models have shown that 2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide exhibits anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 756842-73-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the nicotinamide ring, substitution reactions to introduce the methylthio and p-tolyloxy groups, and purification techniques to ensure high purity. The development of efficient synthetic routes has been a focus of recent research efforts, aiming to improve scalability and reduce production costs.

In terms of biological activity, 2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide has shown remarkable selectivity towards certain cellular pathways. For instance, it has been found to activate sirtuin enzymes, which are involved in aging and age-related diseases. This selectivity is attributed to the unique arrangement of functional groups in the molecule, which allows for precise interactions with target proteins.

One of the most exciting developments in recent research is the exploration of 756842-73-6 as a potential therapeutic agent for metabolic disorders. Studies have demonstrated that this compound can improve glucose metabolism and reduce lipid accumulation in obese animal models. These findings suggest that it may have applications in treating conditions such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

Moreover, 2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide has exhibited potent anti-cancer properties in vitro and in vivo. It has been shown to induce apoptosis in various cancer cell lines while sparing normal cells, indicating a high therapeutic index. Mechanistic studies have revealed that this compound disrupts mitochondrial function and activates pro-apoptotic signaling pathways.

The pharmacokinetic profile of 756842-73-6 has also been extensively studied. Research indicates that it has moderate oral bioavailability and undergoes hepatic metabolism via cytochrome P450 enzymes. These findings are critical for designing dosing regimens and understanding potential drug-drug interactions.

In conclusion, 2-(Methylthio)-N-(4-(p-tolyloxy)phenyl)nicotinamide (756842-73-6) is a versatile compound with diverse biological activities and significant therapeutic potential. Its ability to modulate cellular energy metabolism, reduce inflammation, and combat cancer makes it a valuable tool in drug discovery. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to the field of medicinal chemistry.